isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate

• IUPAC Name: N-[[methyl(propan-2-yloxy)phosphoryl]methyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C10H20NO3P/c1-6-7-11(10(4)12)8-15(5,13)14-9(2)3/h6,9H,1,7-8H2,2-5H3
• InChI Key: XMJFKEKZZOPQSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(C)CN(CC=C)C(=O)C
• Molecular Formula: C10H20NO3P
• Molecular Weight: 233.24 g/mol

Description

Isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate, also known as AMP, is a chemical compound that has been extensively studied due to its potential applications in various fields. AMP is a member of the family of organophosphorus compounds, which are widely used in agriculture, industry, and warfare.

Mechanism of Action

The mechanism of action of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate involves the inhibition of acetylcholinesterase and butyrylcholinesterase, which are enzymes that break down the neurotransmitter acetylcholine. By inhibiting these enzymes, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate causes an accumulation of acetylcholine in the synaptic cleft, leading to an overstimulation of cholinergic receptors and ultimately resulting in the disruption of normal nerve function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate are largely dependent on its mechanism of action. The accumulation of acetylcholine in the synaptic cleft can lead to a range of effects, including muscle spasms, respiratory distress, and seizures. isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate has also been shown to cause oxidative stress and inflammation, which can contribute to the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate in lab experiments is its well-characterized mechanism of action, which allows for precise control of its effects on cholinergic receptors. Additionally, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate is relatively stable and can be easily synthesized in large quantities. However, one limitation of using isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate, including the development of new drugs for the treatment of neurological disorders, the investigation of its potential as a biomarker for exposure to organophosphorus compounds, and the exploration of its effects on other physiological systems beyond the cholinergic system. Additionally, the development of new synthesis methods for isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate and its derivatives could lead to the discovery of novel compounds with unique properties and applications.
Conclusion:
In conclusion, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate is a chemical compound with potential applications in various fields. Its well-characterized mechanism of action and synthesis method make it a valuable tool for scientific research, but its potential toxicity requires careful handling and disposal. Further studies are needed to fully understand the biochemical and physiological effects of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate and to explore its potential applications in medicine, toxicology, and beyond.

Synthesis Methods

The synthesis of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate can be achieved through several methods, including the reaction of isopropyl phosphonic dichloride with N-acetylallylamine followed by the reaction with methylamine. Another method involves the reaction of isopropyl phosphonic dichloride with allylamine followed by the reaction with N-acetylmethylamine. Both methods result in the formation of isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate, which can be further purified through recrystallization or chromatography.

Scientific Research Applications

Isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and toxicology. In biochemistry, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate has been used as a substrate for enzymes such as acetylcholinesterase and butyrylcholinesterase, which are important targets for the development of drugs for Alzheimer's disease and other neurological disorders. In pharmacology, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate has been shown to have anticonvulsant and antinociceptive effects, making it a potential candidate for the development of new drugs for pain management. In toxicology, isopropyl {[acetyl(allyl)amino]methyl}methylphosphinate has been used as a model compound for the study of the toxicity of organophosphorus compounds, which are known to cause nerve damage and other adverse effects.